N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol
• IUPAC Name: N-[2-chloro-4-[(3-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H19ClN2O4/c1-13(2)28-16-6-3-5-14(11-16)20(25)23-15-8-9-18(17(22)12-15)24-21(26)19-7-4-10-27-19/h3-13H,1-2H3,(H,23,25)(H,24,26)
• InChI Key: BEZUUMGTNPVKCM-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)Cl

Description

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide, also known as CI-994, is a small molecule inhibitor of histone deacetylases (HDACs). It has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections.

Mechanism of Action

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide works by inhibiting the activity of HDACs, which are enzymes that remove acetyl groups from histones, leading to chromatin condensation and gene repression. By inhibiting HDAC activity, N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide leads to increased acetylation of histones, leading to chromatin relaxation and gene activation. This results in the induction of cell cycle arrest, apoptosis, and differentiation in cancer cells, as well as the improvement of cognitive function and reduction of neurodegeneration in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been shown to have several biochemical and physiological effects. In cancer cells, it induces cell cycle arrest, apoptosis, and differentiation. In animal models of neurodegenerative diseases, it improves cognitive function and reduces neurodegeneration. In addition, N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been shown to enhance the efficacy of other chemotherapeutic agents, such as cisplatin and gemcitabine.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide in lab experiments is that it has been extensively studied and has a well-established mechanism of action. In addition, it has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections. However, one limitation of using N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide in lab experiments is that it has a relatively low yield in the synthesis process, which can make it difficult to obtain large quantities of the compound.

Future Directions

There are several future directions for the study of N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide. One direction is to further investigate its potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections. Another direction is to explore its potential use in combination with other chemotherapeutic agents to enhance their efficacy. Finally, future studies could investigate the development of more efficient synthesis methods for N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide to increase the yield of the compound.

Synthesis Methods

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide can be synthesized using a multi-step process that involves the reaction of 2-chloro-4-nitroaniline with 3-isopropoxybenzoyl chloride to form 2-chloro-4-[(3-isopropoxybenzoyl)amino]aniline. This intermediate is then reacted with furfurylamine to form N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide. The overall yield of this synthesis method is approximately 20%.

Scientific Research Applications

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been extensively studied for its potential therapeutic applications in cancer. It has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. In addition, N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been shown to enhance the efficacy of other chemotherapeutic agents, such as cisplatin and gemcitabine. N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has also been studied for its potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease. It has been shown to improve cognitive function and reduce neurodegeneration in animal models of these diseases. Finally, N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been studied for its potential antiviral activity against HIV and other viruses.